Cas no 56961-92-3 (1,4-Naphthalenedione, 6-chloro-)

• Product Name: 1,4-Naphthalenedione, 6-chloro-
• CAS No: 56961-92-3
• MF: C₁₀H₅ClO₂
• MW: 192.5985019207
• CID: 347229
• PubChem ID: 12634002
• Update Time: 2025-04-19

1,4-Naphthalenedione, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 6-chloro-
• 6-chloronaphthalene-1,4-dione
• DTXSID30505119
• SCHEMBL8773134
• 56961-92-3
• AKOS006373107

• Inchi： 1S/C10H5ClO2/c11-6-1-2-7-8(5-6)10(13)4-3-9(7)12/h1-5H
• InChI Key： IUSVMAFWJQCDHC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(C=CC(C2=C1)=O)=O

Computed Properties

• Exact Mass: 191.99785
• Monoisotopic Mass: 191.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones